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Compound of Interest

Compound Name: Salviol

Cat. No.: B1254137

Get Quote

This guide provides a comprehensive overview of the chemical structure, properties, and

biological context of Salviol, a naturally occurring diterpenoid. The information is intended for

researchers, scientists, and professionals in the field of drug development and natural product

chemistry.

Chemical Structure and Identification
Salviol is a bioactive diterpenoid compound that has been isolated from various plant species,

most notably from the genus Salvia.[1] It is classified as an abietane diterpenoid, characterized

by its three-ring carbocyclic core structure.[1]

The systematic IUPAC name for Salviol is (3S,4aS,10aS)-1,1,4a-trimethyl-7-propan-2-yl-

2,3,4,9,10,10a-hexahydrophenanthrene-3,6-diol.[1] The chemical structure of Salviol is
presented below:

Chemical Structure of Salviol

Caption: 2D representation of the chemical structure of Salviol.
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Identifier Value

IUPAC Name

(3S,4aS,10aS)-1,1,4a-trimethyl-7-propan-2-yl-

2,3,4,9,10,10a-hexahydrophenanthrene-3,6-

diol[1]

Molecular Formula C₂₀H₃₀O₂[1]

CAS Number Not Available

PubChem CID 13966146[1]

ChEBI ID CHEBI:138944[1]

SMILES
CC(C)C1=C(C=C2C(=C1)CC[C@@H]3[C@@]

2(C--INVALID-LINK--O)C)O[1]

InChIKey PRYXPGFZVGZNBL-ADLFWFRXSA-N[1]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Salviol. The majority of

these values are computationally predicted, as extensive experimental data is not widely

available in the literature.
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Property Value Source

Molecular Weight 302.45 g/mol PubChem[1]

Monoisotopic Mass 302.224580204 Da PubChem[1]

XLogP3-AA (Predicted) 5.2 PubChem[1]

Hydrogen Bond Donor Count 2 FooDB[2]

Hydrogen Bond Acceptor

Count
2 FooDB[2]

Rotatable Bond Count 1 FooDB[2]

Polar Surface Area (Predicted) 40.46 Å² FooDB[2]

Water Solubility (Predicted) 0.0071 g/L FooDB[2]

Melting Point Not Available

Boiling Point Not Available

Specific Rotation ([α]D) Not Available

Experimental Protocols
Isolation and Purification of Salviol
While a specific protocol for the isolation of Salviol is not extensively detailed in the literature, a

general methodology can be adapted from the established procedures for isolating similar

diterpenoids from Salvia species. The following protocol is based on the isolation of Salviolone

from Salvia miltiorrhiza and can be modified for Salviol from sources like Salvia officinalis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3127691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3127691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3127691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2955987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2955987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2955987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2955987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2955987/
https://www.benchchem.com/product/b1254137/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-salviol
https://www.benchchem.com/product/b1254137/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-salviol
https://www.benchchem.com/product/b1254137/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-salviol
https://www.benchchem.com/product/b1254137/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-salviol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction

Fractionation & Purification

Structural Elucidation

Dried & Powdered Salvia Plant Material

Reflux Extraction with 80% Ethanol

Filtration to Separate Extract

Concentration under Reduced Pressure

Crude Ethanolic Extract

Sephadex LH-20 Column Chromatography

Gradient Elution (e.g., Dichloromethane:Methanol)

Fraction Collection

TLC Monitoring of Fractions

Preparative HPLC of Salviol-rich Fractions

Pure Salviol

NMR Spectroscopy (1H, 13C, COSY, HMBC) Mass Spectrometry (MS)

Confirmed Structure of Salviol

Click to download full resolution via product page

Caption: Workflow for the isolation and structural elucidation of Salviol.
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Methodology:

Plant Material and Extraction:

Dried and powdered aerial parts of Salvia officinalis are subjected to reflux extraction with

80% ethanol. This process is typically repeated to ensure exhaustive extraction of the

secondary metabolites.

The resulting ethanolic extracts are combined and filtered to remove solid plant material.

The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield

a crude extract.

Fractionation and Purification:

The crude extract is subjected to column chromatography, often using a Sephadex LH-20

resin, which is effective for separating compounds based on size and polarity.

A gradient elution system, for example, a dichloromethane-methanol mixture with

increasing polarity, is used to separate the components of the crude extract.

Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify

those containing Salviol.

The fractions rich in Salviol are pooled and further purified using preparative High-

Performance Liquid Chromatography (HPLC) to obtain the pure compound.

Structural Confirmation:

The identity and purity of the isolated Salviol are confirmed using standard spectroscopic

techniques.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY,

HMQC, HMBC) NMR experiments are conducted to elucidate the complete chemical

structure and stereochemistry.
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Total Synthesis of Salviol
As of the current literature, a total synthesis of Salviol has not been reported. A plausible

retrosynthetic analysis is presented below to guide potential synthetic strategies.

Salviol

Key Abietane Intermediate

Late-stage oxidation

Functionalized Aromatic Ring

Annulation

Chiral Cyclohexane Derivative

Annulation

Simple Aromatic Precursor

Functional group interconversion

Chiral Building Block

Stereoselective synthesis

Click to download full resolution via product page

Caption: A logical retrosynthetic analysis for Salviol.

A potential synthetic route would likely involve the construction of the tricyclic abietane

skeleton, followed by stereoselective introduction of the hydroxyl groups.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed experimental ¹H and ¹³C NMR data for Salviol are not readily available in public

databases. However, based on its structure, the following characteristic signals can be

predicted:

¹H NMR:
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Aromatic protons on the phenolic ring.

Signals corresponding to the isopropyl group.

Multiple signals in the aliphatic region for the cyclohexane and cyclohexene rings.

Signals for the methyl groups.

A signal for the hydroxyl proton.

¹³C NMR:

Signals for the aromatic carbons.

Signals for the carbons of the isopropyl group.

Aliphatic signals for the tricyclic core.

Signals for the methyl carbons.

Mass Spectrometry (MS)
The mass spectrum of Salviol would be expected to show a molecular ion peak [M]⁺

corresponding to its molecular weight. The fragmentation pattern would likely involve the loss of

small neutral molecules such as water (H₂O) and methyl groups (CH₃), as well as characteristic

cleavages of the diterpenoid skeleton.

Biological Activity and Signaling Pathways
Compounds isolated from Salvia species are well-known for their anti-inflammatory properties.

While the specific mechanism of Salviol is not extensively studied, it is hypothesized to act via

the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a key regulator of

inflammation.

The NF-κB Signaling Pathway
The canonical NF-κB pathway is activated by pro-inflammatory stimuli such as cytokines (e.g.,

TNF-α) and pathogen-associated molecular patterns (e.g., LPS). This leads to the activation of

the IκB kinase (IKK) complex, which then phosphorylates the inhibitory protein IκBα.
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Phosphorylated IκBα is ubiquitinated and subsequently degraded by the proteasome, releasing

the NF-κB (p50/p65) dimer. The active NF-κB dimer then translocates to the nucleus, where it

binds to specific DNA sequences and promotes the transcription of pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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